Cas no 331746-96-4 (5-methyl-2-phenyl-4-(2-propenyl) oxazole)
331746-96-4 structure
Product Name:5-methyl-2-phenyl-4-(2-propenyl) oxazole
CAS No:331746-96-4
MF:C13H13NO
MW:199.248423337936
CID:917657
PubChem ID:9920653
Update Time:2025-04-19
5-methyl-2-phenyl-4-(2-propenyl) oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-2-phenyl-4-(2-propenyl) oxazole
- 4-Allyl-5-benzyl-1,2,4-triazolinthion-3
- 4-allyl-5-benzyl-2,4-dihydro-[1,2,4]triazole-3-thione
- 4-allyl-5-benzyl-4H-1,2,4-triazole-3-thiol
- 4-allyl-5-methyl-2-phenyl-oxazole
- 5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- 5-benzyl-4-allyl-1,2,4-triazole-3-thione
- 5-methyl-2-phenyl-4-prop-2-enyloxazole
- 5-methyl-4-allyl-2-phenyloxazole
- FNIFVUOVNBTWEC-UHFFFAOYSA-N
- 4-allyl-5-methyl-2-phenyl-1,3-oxazole
- 5-methyl-2-phenyl-4-prop-2-enyl-1,3-oxazole
- SCHEMBL5726626
- AKOS006288508
- 331746-96-4
- 4-Allyl-5-methyl-2-phenyloxazole
- 5-Methyl-2-phenyl-4-(2-propenyl)oxazole
-
- Inchi: 1S/C13H13NO/c1-3-7-12-10(2)15-13(14-12)11-8-5-4-6-9-11/h3-6,8-9H,1,7H2,2H3
- InChI Key: FNIFVUOVNBTWEC-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NC(CC=C)=C1C
Computed Properties
- Exact Mass: 199.10000
- Monoisotopic Mass: 199.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03000
- LogP: 3.37850
5-methyl-2-phenyl-4-(2-propenyl) oxazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-methyl-2-phenyl-4-(2-propenyl) oxazole Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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